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For Researchers, Scientists, and Drug Development Professionals

Carbomers, high molecular weight polymers of acrylic acid, are critical excipients in the

pharmaceutical and cosmetic industries, primarily used as thickening, suspending, and

stabilizing agents. The specific grade of Carbomer chosen can significantly impact the final

product's texture, stability, and performance. This guide provides an objective comparison of

the rheological properties of two widely used grades, Carbomer 934 and Carbomer 940,

supported by experimental data and protocols.

Core Rheological Differences
Carbomer 934 and Carbomer 940 are both high molecular weight polyacrylic acid polymers

cross-linked with polyalkenyl ethers. However, subtle differences in their structure, specifically

the degree of cross-linking, lead to distinct rheological profiles.

Carbomer 940 is renowned for its exceptional viscosity-building capacity and clarity in gel

formulations.[1][2] It typically produces gels with a "short flow" rheology, meaning they are thick

and non-drip at rest but spread easily under application of shear.[1] This property makes it ideal

for clear hydrogels, sanitizers, and topical formulations where high viscosity and a clean, non-

sticky feel are desired.[1][3] However, Carbomer 940 is noted to have low resistance to ions

and shear.[3]

Carbomer 934 generally provides medium to high viscosity, often slightly lower than that of

Carbomer 940 under identical conditions.[1][4] It is recognized for its stability at high viscosity
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and is a robust suspending agent.[3] A key advantage of Carbomer 934 is its better tolerance

to electrolytes compared to Carbomer 940, making it a more suitable choice for formulations

containing salts or active pharmaceutical ingredients that may dissociate into ions.[1] Both

Carbomer 934 and 940 have been shown to be relatively insensitive to high-shear mixing

during preparation, which does not significantly alter the final viscosity of the neutralized gel.[5]

All Carbomer gels exhibit pronounced shear-thinning (pseudoplastic) behavior, where viscosity

decreases as the applied shear rate increases.[6][7] This is a desirable property for topical

applications, allowing a product to appear thick in its container but flow easily upon application

to the skin.

Quantitative Data Comparison
The following table summarizes the key rheological parameters for Carbomer 934 and

Carbomer 940 based on pharmacopeial standards and experimental studies. It is crucial to

note that viscosity is highly dependent on concentration, pH, and the specific neutralizing agent

used.
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Rheological
Property

Carbomer 934 Carbomer 940 Test Conditions

Viscosity (USP/NF)
30,500 – 39,400

mPa·s

40,000 – 60,000

mPa·s

0.5% w/v aqueous

dispersion,

neutralized, measured

by rotational

viscometer at 20 rpm,

25°C.[8][9]

Viscosity (Commercial

Grade)

40,000 – 60,000

mPa·s
Not specified

0.5% w/w mucilage,

20 rpm, 25°C.[10]

Viscosity (Direct

Comparison Study)
8,902 mPa·s 9,070 mPa·s

0.5% w/w hydrogel

formulation,

neutralized.[4]

Flow Characteristics
Medium-to-High

Viscosity

High Viscosity, Short

Flow

Qualitative

description.[1][3]

Yield Stress
Possesses yield

stress

Possesses yield

stress (non-zero

above 0.45 wt%).[6]

[11]

The minimum shear

stress required to

initiate flow.

Behavior Shear-thinning Shear-thinning

Viscosity decreases

with increasing shear

rate.[6][7]

Experimental Protocols
Accurate and reproducible rheological measurements depend on standardized sample

preparation and testing procedures.

Sample Preparation: Aqueous Gel (0.5% w/v)
Dispersion: Vigorously stir 400 mL of deionized water in a beaker with an overhead stirrer.

Slowly and carefully sift 2.5 g of Carbomer powder onto the surface of the vortex to avoid

clumping. Continue stirring until the powder is fully dispersed.
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Hydration: Cover the beaker and allow the dispersion to stand for a minimum of 2 hours (or

up to 24 hours for complete hydration) to allow the polymer particles to fully swell.[6]

Neutralization: While stirring gently, add a 10% w/v solution of a neutralizing agent, such as

sodium hydroxide (NaOH) or triethanolamine (TEA), dropwise. Monitor the pH continuously

with a calibrated pH meter. Continue adding the neutralizer until a pH of 7.0 ± 0.2 is reached.

[12] The dispersion will transform into a viscous, clear gel.

Equilibration: Allow the neutralized gel to stand for at least 30 minutes in a temperature-

controlled water bath at 25°C to ensure thermal equilibrium and allow any entrapped air

bubbles to escape.[12]

Rheological Measurement
Rotational Viscometry (e.g., Brookfield Viscometer):

Apparatus: Brookfield DV-II+ Pro Viscometer or equivalent.

Spindle: Select an appropriate spindle (e.g., LV-4 or LV-5) and speed (e.g., 10 or 20 rpm)

to obtain a torque reading between 20% and 80%.

Procedure: Gently lower the selected spindle into the center of the conditioned gel sample

until it is immersed to the marked level. Allow the spindle to rotate for at least 1 minute or

until the viscosity reading stabilizes. Record the viscosity in mPa·s.[12]

Oscillatory Rheometry (e.g., Controlled-Stress Rheometer):

Apparatus: Anton Paar MCR 302 Rheometer or equivalent with a parallel plate or cone-

and-plate geometry.

Procedure for Yield Stress (Stress Sweep): Perform an oscillatory stress sweep at a

constant frequency (e.g., 1 Hz), logarithmically increasing the shear stress. The yield

stress can be determined from the crossover point of the storage modulus (G') and loss

modulus (G'').[13][14]

Procedure for Flow Curve (Shear Rate Sweep): Perform a steady-shear rate sweep over a

defined range (e.g., 0.01 to 100 s⁻¹) to generate a flow curve (viscosity vs. shear rate),
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which demonstrates the shear-thinning behavior.[14]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comparative rheological analysis of

Carbomer 934 and Carbomer 940.
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Sample Preparation

Rheological Analysis

Data Interpretation

Start: Select Carbomer
(934 or 940)

1. Disperse 0.5g Carbomer
in 100mL DI Water

2. Hydrate for 2-24 hours

3. Neutralize to pH 7.0
with NaOH or TEA

4. Equilibrate at 25°C

Perform Measurements
(Rotational & Oscillatory)

A. Rotational Viscometry
(e.g., Brookfield @ 20 rpm)

B. Oscillatory Rheometry
(Stress & Frequency Sweeps)

Apparent Viscosity (mPa·s) Flow Curve (Shear-thinning) Yield Stress (Pa)

Comparative Analysis of
C934 vs. C940

Click to download full resolution via product page

Fig. 1: Workflow for comparative rheological analysis of Carbomer gels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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